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Compound of Interest

Compound Name: Disodium octaborate tetrahydrate

Cat. No.: B1141745

Technical Support Center: Disodium Octaborate
Tetrahydrate

This technical support center provides best practices, troubleshooting guides, and frequently
asked questions (FAQs) for the handling, storage, and use of disodium octaborate
tetrahydrate in a research environment.

l. Frequently Asked Questions (FAQSs)

This section addresses common questions researchers, scientists, and drug development
professionals may have regarding the handling and storage of disodium octaborate
tetrahydrate.

General Information

Q1: What is Disodium Octaborate Tetrahydrate?

Al: Disodium octaborate tetrahydrate (DOT) is a water-soluble, white, odorless crystalline
powder.[1][2] It is an inorganic borate salt with the chemical formula NazBsO13-:4H20.[1] In
aqueous solutions, it hydrolyzes to form boric acid.[3][4] It is commonly used as a flame
retardant, wood preservative, insecticide, and fungicide.[1][2][5]

Q2: What are the primary hazards associated with disodium octaborate tetrahydrate?
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A2: The primary hazard is reproductive toxicity. It is suspected of damaging fertility or the
unborn child.[6][7][8] It may be harmful if swallowed in large quantities.[7][8] Inhalation of high
concentrations of dust can cause mild irritation to the nose and throat.[7][9] It is generally
considered a mild skin and eye irritant.[5]

Handling

Q3: What personal protective equipment (PPE) should be worn when handling disodium
octaborate tetrahydrate powder?

A3: When handling the powder, it is recommended to wear safety glasses with side shields or
goggles, chemical-resistant gloves (such as nitrile or neoprene), and a lab coat or protective
clothing.[6][7][10] In cases of poor ventilation or when dust levels may be high, a NIOSH-
approved respirator for dust should be used.[9]

Q4: How should I handle spills of disodium octaborate tetrahydrate?

A4: For small spills, you can mechanically sweep or vacuum the powder and place it in a
suitable container for disposal.[7][8] Avoid generating dust during cleanup.[7] Ensure the area
is well-ventilated.[10] For large spills, it may be necessary to evacuate the area and consult
with safety personnel.[6] Do not flush large quantities down the drain.[8]

Q5: What are the best practices for weighing and transferring the powder?

A5: Weigh and transfer the powder in a well-ventilated area, preferably in a chemical fume
hood or using local exhaust ventilation to minimize dust inhalation.[8][9] Use appropriate tools
(spatulas, weigh boats) to handle the powder and avoid direct skin contact. Wash hands
thoroughly after handling.[10]

Storage

Q6: What are the ideal storage conditions for disodium octaborate tetrahydrate?

A6: Store in a cool, dry, well-ventilated area away from direct sunlight and moisture.[6][7] Keep
the container tightly closed to prevent caking, as the material can absorb moisture from the air.
[11][12] It is recommended to store it indoors.[7]

Q7: Are there any materials that are incompatible with disodium octaborate tetrahydrate?
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A7: Yes, it is incompatible with strong reducing agents, such as metal hydrides and alkali
metals.[7][8] Contact with these materials can generate flammable hydrogen gas, which could
create an explosion hazard.[8] It should also be kept away from strong oxidizing agents and
aluminum.[13][14]

Q8: How does exposure to moisture affect the stored product?

A8: Exposure to moisture can cause the powder to cake or clump together, which may make it
difficult to handle and dissolve.[11][12] Proper storage in a dry environment with a tightly sealed
container is crucial.

Il. Troubleshooting Guides

This section provides solutions to specific issues that may be encountered during experiments
involving disodium octaborate tetrahydrate.

Handling Issues
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Problem

Possible Cause

Solution

Powder is difficult to dissolve.

The powder has absorbed

moisture and formed clumps.

Gently break up the clumps
with a spatula before adding to
the solvent. Use of a magnetic
stirrer or sonication can aid
dissolution. Heating the
solution can also increase
solubility.[15]

The solution is supersaturated.

Increase the volume of the
solvent or gently heat the
solution to increase the
solubility of the disodium

octaborate tetrahydrate.

Inconsistent results in

biological assays.

Inaccurate concentration of the

prepared solution.

Ensure the powder is
completely dry before
weighing. Use a calibrated
balance for accurate
measurement. Prepare fresh
solutions for each experiment
to ensure consistent

concentration.

pH of the final solution is not

controlled.

The pH of disodium octaborate
tetrahydrate solutions can vary
with concentration. Measure
and adjust the pH of your final
solution as required for your
specific experimental

conditions.

Storage Issues
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Problem

Possible Cause

Solution

The powder has become hard

and caked.

Improper storage in a humid
environment or a poorly sealed

container.

If the caking is minor, the
powder may still be usable.
Break up the clumps as much
as possible before use. For
future storage, ensure the
container is tightly sealed and
stored in a desiccator or a dry

cabinet.

The product is old.

While disodium octaborate
tetrahydrate is stable,
prolonged storage under
suboptimal conditions can lead
to caking. It is good practice to

use older stock first.

lll. Quantitative Data

The following tables summarize key quantitative data for disodium octaborate tetrahydrate.

hvsical and Chemical :

Property Value Reference

Molecular Formula NazBs013-4H20 [1]

Molar Mass 412.53 g/mol [1]
White, odorless, crystalline

Appearance [11[2]
powder

pH (1% solution at 20°C) 8.5 [15]

pH (10% solution at 20°C) 7.6 [15]

Melting Point

815 °C (decomposes)

[7]

Solubility Data
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Solubility in Water ( g/100

Temperature mL) Reference
10 °C 4.5 [15]

20 °C 9.7 [9]

30 °C 21.9 [1]

40 °C 27.4 [7][15]

50 °C 34.3 [9]

IV. Experimental Protocols

This section provides detailed methodologies for key experiments using disodium octaborate
tetrahydrate.

A. Preparation of a Standard Aqueous Solution (1% wi/v)

Objective: To prepare a 1% (w/v) aqueous solution of disodium octaborate tetrahydrate for
general laboratory use.

Materials:

Disodium octaborate tetrahydrate powder

Deionized or distilled water

Volumetric flask (e.g., 100 mL)

Weighing boat

Spatula

Calibrated analytical balance

Magnetic stirrer and stir bar

Procedure:
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e Calculate the required mass of disodium octaborate tetrahydrate. For a 100 mL 1% (w/v)
solution, 1 g is needed.

e Accurately weigh 1.00 g of disodium octaborate tetrahydrate powder using a calibrated
analytical balance.

» Transfer the weighed powder into a 100 mL volumetric flask.
o Add approximately 50-60 mL of deionized water to the flask.
o Add a magnetic stir bar to the flask and place it on a magnetic stirrer.

« Stir the solution until the powder is completely dissolved. Gentle heating (e.g., to 40-50°C)
can be applied to expedite dissolution.[15]

e Once dissolved, remove the flask from the stirrer and allow the solution to cool to room
temperature.

o Carefully add deionized water to the flask until the bottom of the meniscus reaches the 100
mL calibration mark.

o Cap the flask and invert it several times to ensure the solution is homogeneous.

» Label the flask with the chemical name, concentration, date of preparation, and your initials.

B. Antifungal Susceptibility Testing (Broth Microdilution
Method)

Objective: To determine the minimum inhibitory concentration (MIC) of disodium octaborate
tetrahydrate against a fungal strain (e.g., Aspergillus niger).

Materials:

o Sterile disodium octaborate tetrahydrate solution (e.g., a stock solution of 10% w/v in
sterile water)

e Fungal culture (Aspergillus niger)

© 2025 BenchChem. All rights reserved. 7/15 Tech Support
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Sterile Sabouraud Dextrose Broth (SDB) or RPMI-1640 medium

Sterile 96-well microtiter plates

Sterile pipettes and tips

Spectrophotometer or plate reader (optional)

Incubator

Procedure:

Inoculum Preparation: Prepare a spore suspension of Aspergillus niger in sterile saline with a
surfactant (e.g., Tween 80) from a fresh culture. Adjust the suspension to a concentration of
approximately 1-5 x 105> CFU/mL.

Serial Dilutions:
o Add 100 puL of sterile broth to all wells of a 96-well plate.
o Add 100 pL of the 10% DOT stock solution to the first well of each row to be tested.

o Perform a two-fold serial dilution by transferring 100 pL from the first well to the second,
mixing, and continuing this process across the row. Discard 100 L from the last well. This
will create a range of concentrations.

Inoculation: Add 100 pL of the prepared fungal inoculum to each well.
Controls:

o Positive Control: A well containing broth and the fungal inoculum (no DOT).
o Negative Control: A well containing only sterile broth.

Incubation: Cover the plate and incubate at 28-35°C for 48-72 hours.

MIC Determination: The MIC is the lowest concentration of disodium octaborate
tetrahydrate that shows no visible growth of the fungus. This can be assessed visually or by
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measuring the optical density at 600 nm.

C. Flame Retardancy Test on Treated Cotton Fabric
(Vertical Flame Test - adapted from UL 94)

Objective: To evaluate the flame retardant properties of cotton fabric treated with disodium
octaborate tetrahydrate.

Materials:

» Cotton fabric strips (e.g., 125 mm x 13 mm)

« Disodium octaborate tetrahydrate solution (e.g., 10% w/v)

e Bunsen burner with a 20 mm blue flame

o Laboratory stand with a clamp

e Timer

« Conditioning chamber (optional, for standard conditioning of samples)
¢ Dry surgical cotton

Procedure:

e Sample Preparation:

o Immerse cotton fabric strips in the 10% disodium octaborate tetrahydrate solution for a
set period (e.g., 30 minutes).

o Remove the strips and gently squeeze out excess solution.

o Dry the treated strips in an oven at a controlled temperature (e.g., 60-80°C) until
completely dry.

o Condition the treated and untreated (control) strips at a standard temperature and
humidity (e.g., 23°C and 50% relative humidity) for at least 48 hours before testing.
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o Test Setup:

o Mount a fabric strip vertically in a clamp on a laboratory stand.

o Place a small piece of dry surgical cotton on the base of the stand, 300 mm below the
lower edge of the fabric strip.

o Flame Application:

[¢]

Ignite the Bunsen burner and adjust the flame height to 20 mm.
o Apply the flame to the bottom edge of the fabric strip for 10 seconds.

o Remove the flame and record the afterflame time (the time the fabric continues to flame
after the ignition source is removed).

o Once the flaming stops, immediately reapply the flame for another 10 seconds.

o Remove the flame and record the second afterflame time and the afterglow time (the time
the fabric glows after the flame has extinguished).

o Observe if any dripping material ignites the cotton below.

o Evaluation: Compare the afterflame times, afterglow times, and dripping behavior of the
treated fabric with the untreated control fabric. Shorter afterflame and afterglow times, and
no ignition of the cotton, indicate effective flame retardancy.

V. Visualizations

The following diagrams illustrate key workflows and logical relationships for handling and
troubleshooting disodium octaborate tetrahydrate.
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Preparation

Start: Need to use DOT

Don appropriate PPE

(Gloves, Goggles, Lab Coat)

Work in a well-ventilated area
(e.g., fume hood)

Handling

Weigh required amount
of DOT powder

Transfer powder to vessel

Add solvent and dissolve

Cleanup éviz Storage

Clean spills and equipment

l

Store remaining DOT in a
tightly sealed container in a dry place

l

Dispose of waste according to
institutional guidelines

:
L

Click to download full resolution via product page

Caption: Workflow for the safe handling of disodium octaborate tetrahydrate powder.
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Problem: Stored DOT

powder is caked or clumped Yes No Yes No Yes No

Is the container
tightly sealed?

Action: Tightly seal the container
after each use.

Is the storage area
dry and cool?

Action: Move to a dedicated dry

) Yes
storage area or use a desiccator.

Is the caking severe?

Action: Break up clumps mechanically
before use. Consider drying in a low
temperature oven if appropriate.

Action: Dispose of the product
according to safety guidelines.

Click to download full resolution via product page

Caption: Troubleshooting guide for caked disodium octaborate tetrahydrate.
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Set up positive and

negative controls

Incubate at 28-35°C
for 48-72 hours

Ane%ysis

Visually inspect or read
OD600 for growth

'

Determine the Minimum
Inhibitory Concentration (MIC)
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Caption: Workflow for the antifungal susceptibility testing of DOT.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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